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Compound of Interest

Compound Name: Zonisamide-13C6

Cat. No.: B15577666

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercially available stable
isotope-labeled Zonisamide-13C6, including a summary of suppliers and pricing. Furthermore,
it details its primary application as an internal standard in quantitative bioanalytical methods
and outlines the established mechanism of action of Zonisamide. This document is intended to
serve as a valuable resource for researchers in pharmacology, drug metabolism, and clinical
chemistry.

Commercial Availability and Pricing of Zonisamide-
13C6

Zonisamide-13C6 is a stable isotope-labeled analog of the anti-epileptic drug Zonisamide,
which is crucial for use as an internal standard in mass spectrometry-based quantitative
analyses. Its availability as a certified reference material ensures accuracy and traceability in
research and clinical settings. The following table summarizes the commercially available
Zonisamide-13C6 from various suppliers. Prices are subject to change and may not include
shipping and handling fees. It is recommended to contact the suppliers directly for the most
current pricing and availability.
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) Product Catalog . Concentrati ]
Supplier Pack Size Price (USD)
Name Number on
Merck Zonisamide- )
. 100 pg/mL in
(Millipore 13C6 Z-006-1ML 1mL ~$376.59[1]
_ _ Methanol
Sigma) Solution
Cerilliant (a ) ) )
Zonisamide- 100 pg/mL in Contact for
brand of Z-006 1mL _
13C6 Methanol price[2]
Merck)
ZONISAMID 100 pg/mL in
SLS Ireland Z-006-1ML 1mL ~€269.89[3]
E-13C6 Methanol
Millipore
) Sigma )
Midland ] ] SIGMA Z- 100 pg/mL in
S Zonisamide- 1mL $376.59[1]
Scientific 006-1ML Methanol
13C6
Solution

Note: The CAS number for Zonisamide-13C6 is 1435934-68-1.[1][2]

Mechanism of Action of Zonisamide

Zonisamide exerts its anticonvulsant effects through a multi-faceted mechanism of action that

Is not yet fully elucidated. However, research has identified several key molecular targets.[3][4]

The primary mechanisms are believed to be the blockade of voltage-gated sodium channels

and T-type calcium channels.[5][6] By blocking these channels, Zonisamide stabilizes neuronal

membranes and suppresses neuronal hypersynchronization, which is a hallmark of epileptic

seizures.[3] Additionally, Zonisamide may modulate GABAergic and glutamatergic

neurotransmission, further contributing to its anti-seizure activity.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Zonisamide-13C6: Commercial
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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